Cas no 54878-43-2 (3,6-Diangeloyl-(3beta,6beta)-3,6-Dihydroxyfuranoeremophilan-15-oic acid)

• Product Name: 3,6-Diangeloyl-(3beta,6beta)-3,6-Dihydroxyfuranoeremophilan-15-oic acid
• CAS No: 54878-43-2
• Molecular Formula: C₂₅H₃₂O₇
• Molecular Weight: 444.517
• CID: 2041075

3,6-Diangeloyl-(3beta,6beta)-3,6-Dihydroxyfuranoeremophilan-15-oic acid Properties

Names and Identifiers

• 3,6-Diangeloyl-(3beta,6beta)-3,6-Dihydroxyfuranoeremophilan-15-oic acid
• 3beta,6beta-bis(angeloyloxy)furanoeremophilan-14-oic acid
• (4S)-3,4aβ-Dimethyl-4β,6β-bis[[(Z)-2-methyl-2-butenoyl]oxy]-4,4a,5,6,7,8,8aβ,9-octahydronaphtho[2,3-b]furan-5β-carboxylic acid

• InChIKey： HQNZQYINFXPQGF-PVRNWPCDSA-N
• Inchi： InChI=1S/C25H32O7/c1-7-13(3)23(28)31-17-10-9-16-11-18-19(15(5)12-30-18)21(32-24(29)14(4)8-2)25(16,6)20(17)22(26)27/h7-8,12,16-17,20-21H,9-11H2,1-6H3,(H,26,27)/b13-7-,14-8-
• SMILES： C\C=C(\C)C(=O)OC1CCC2Cc3occ(C)c3C(OC(=O)C(\C)=C/C)C2(C)C1C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• XLogP3: 3.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids